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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799 Get Quote

An In-Depth Technical Guide to Reactive Black
39
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and relevant experimental methodologies for the reactive dye, Reactive Black 39 (C.I.

205071). This document is intended for researchers, scientists, and professionals in drug

development who may utilize this compound in their work.

Chemical Structure and Identification
Reactive Black 39 is a double azo dye, characterized by the presence of two azo (-N=N-)

groups, which are responsible for its color. Its structure also incorporates a monochlorotriazine

reactive group, enabling it to form covalent bonds with hydroxyl groups on cellulosic fibers.

Chemical Structure Diagram
Caption: Chemical structure of Reactive Black 39.
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Identifier Value

IUPAC Name

Pentasodium 4-amino-6-[[5-[(4-amino-6-chloro-

1,3,5-triazin-2-yl)amino]-2-

sulphonatophenyl]azo]-3-[(2,5-

disulphonatophenyl)azo]-5-hydroxynaphthalene-

2,7-disulphonate[1]

CAS Number 68259-02-9[1][2]

C.I. Name Reactive Black 39[2]

C.I. Number 205071[2]

Molecular Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅[2]

Molecular Weight 1021.16 g/mol [2]

Canonical SMILES

C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)Cl)N=N

C3=C(C4=C(C(=C(C=C4C=C3S(=O)(=O)

[O-])S(=O)(=O)

[O-])N=NC5=C(C=CC(=C5)S(=O)(=O)

[O-])S(=O)(=O)[O-])N)O)S(=O)(=O)[O-].[Na+].

[Na+].[Na+].[Na+].[Na+][3]

Physicochemical Properties
Reactive Black 39 is a black powder that is soluble in water. Its high solubility is attributed to

the presence of multiple sulfonate groups.

Property Value

Appearance Black Powder

Solubility in Water >300 g/L

Insolubility in Water ≤0.02%

Fastness Properties
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The fastness properties of a dye refer to its resistance to fading or color change under various

conditions. The following data is based on ISO standard test methods on cotton fabric.

Fastness Property Test Method Rating (Grade)

Light Fastness ISO 105 B02 6-7

Wash Fastness (Staining) ISO 105 C06 4-5

Wash Fastness (Change in

Color)
ISO 105 C06 5

Perspiration Fastness (Acidic,

Staining)
ISO 105 E04 4-5

Perspiration Fastness (Acidic,

Change in Color)
ISO 105 E04 5

Perspiration Fastness

(Alkaline, Staining)
ISO 105 E04 4-5

Perspiration Fastness

(Alkaline, Change in Color)
ISO 105 E04 5

Rubbing Fastness (Dry) ISO 105 X12 4

Rubbing Fastness (Wet) ISO 105 X12 3

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of reactive dyes are often

proprietary. However, based on established chemical principles and general laboratory

procedures, the following methodologies can be outlined.

Synthesis of Reactive Black 39
The synthesis of Reactive Black 39 is a multi-step process involving diazotization, coupling,

condensation, and ammoniation.[2] A detailed, publicly available, step-by-step protocol with

specific quantities and reaction conditions is not readily found in the surveyed literature. The

general synthetic pathway is as follows:
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Caption: General synthesis pathway for Reactive Black 39.

Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid are

treated with a source of nitrous acid (e.g., sodium nitrite in an acidic medium) to form their

respective diazonium salts. This reaction is typically carried out at low temperatures (0-5 °C)

to ensure the stability of the diazonium salts.

Coupling: The diazonium salts are then reacted with 4-Amino-5-hydroxynaphthalene-2,7-

disulfonic acid (H-acid) under both alkaline and acidic conditions to form the double azo

chromophore.

Condensation: The resulting intermediate is then condensed with 2,4,6-Trichloro-1,3,5-

triazine (cyanuric chloride). This step introduces the reactive triazine ring.

Ammoniation: Finally, one of the remaining chlorine atoms on the triazine ring is substituted

with an amino group by reacting the intermediate with ammonia.

Determination of UV-Visible Absorption Spectrum
The absorption spectrum of Reactive Black 39 can be determined using a UV-Visible

spectrophotometer to identify its maximum absorbance wavelength (λmax). While a specific

spectrum for Reactive Black 39 is not readily available, studies on similar "Reactive Black"

dyes show a λmax in the visible range around 597 nm.

Experimental Workflow:
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Prepare a dilute solution of Reactive Black 39 in deionized water

Calibrate the spectrophotometer with a deionized water blank

Record the absorbance spectrum from 200-800 nm

Identify the wavelength of maximum absorbance (λmax)

Click to download full resolution via product page

Caption: Workflow for determining the UV-Vis absorption spectrum.

Solution Preparation: Prepare a stock solution of Reactive Black 39 of a known

concentration in deionized water. From this stock, prepare a series of dilutions to find a

concentration that gives a maximum absorbance between 0.5 and 1.5 AU.

Instrumentation: Use a calibrated double-beam UV-Visible spectrophotometer.

Measurement: Fill a quartz cuvette with deionized water to serve as a blank and record the

baseline. Replace the blank with the dye solution and record the absorption spectrum over a

wavelength range of approximately 200 to 800 nm.

Analysis: The wavelength at which the highest absorbance is recorded is the λmax.

Determination of Light Fastness (ISO 105 B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Experimental Workflow:
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Prepare a dyed fabric sample and a set of blue wool standards (1-8)

Partially cover the sample and standards

Expose to a xenon arc lamp under specified conditions

Assess the fading of the sample against the blue wool standards

Click to download full resolution via product page

Caption: Workflow for determining light fastness.

Sample Preparation: A sample of the textile dyed with Reactive Black 39 is prepared. A set

of blue wool lightfastness standards (rated 1 to 8, where 8 is the highest fastness) is also

used.

Exposure: The dyed sample and the blue wool standards are simultaneously exposed to a

xenon arc lamp, which simulates natural sunlight, under controlled conditions of temperature

and humidity. A portion of both the sample and the standards is covered to provide an

unexposed area for comparison.

Assessment: The exposure is continued until a specified contrast is achieved between the

exposed and unexposed parts of the blue wool standards. The lightfastness of the sample is

then rated by comparing the change in its color to the changes in the blue wool standards.

Determination of Wash Fastness (ISO 105 C06)
This test is designed to determine the resistance of the color of textiles to washing.
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Prepare a composite specimen of the dyed fabric and adjacent undyed fabrics

Agitate the specimen in a soap solution under specified conditions of time and temperature

Rinse and dry the specimen

Assess the color change of the dyed fabric and staining of the adjacent fabrics using grey scales

Click to download full resolution via product page

Caption: Workflow for determining wash fastness.

Specimen Preparation: A specimen of the fabric dyed with Reactive Black 39 is stitched

together with specified adjacent undyed fabrics (e.g., cotton, wool).

Washing Procedure: The composite specimen is agitated in a standardized soap solution in

a wash wheel or similar apparatus for a specified time and at a specific temperature (e.g.,

60°C).

Rinsing and Drying: After washing, the specimen is rinsed thoroughly and dried.

Assessment: The change in color of the dyed fabric is assessed by comparing the treated

and untreated samples using a grey scale for color change. The degree of staining on the

adjacent undyed fabrics is assessed using a grey scale for staining. The ratings are given on

a scale of 1 to 5, where 5 represents no change or staining.

Applications
Reactive Black 39 is primarily used in the textile industry for dyeing cellulosic fibers such as

cotton and viscose.[4] Its reactive nature ensures high wash fastness, making it suitable for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12081799?utm_src=pdf-body-img
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.medchemexpress.com/reactive-black-39.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12081799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


apparel and other textile products that require frequent laundering. It is also used in printing

applications.[5] Beyond textiles, its properties may be of interest in other fields of research

where a water-soluble, covalently-binding black chromophore is required. Some literature also

suggests its use as a conditioning agent in wastewater treatment.[3]

Safety and Handling
Reactive Black 39 should be handled with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. Inhalation of the powder should be avoided. It

is stable under normal temperatures and pressures. In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice. If swallowed, seek medical advice

immediately. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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